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A deep dive into the magnetic characteristics of iron, nickel, and cobalt alloys reveals a
versatile landscape of materials crucial for a wide array of technological applications. From the
soft magnetic properties of Permalloy to the high saturation magnetization of iron-cobalt alloys,
the magnetic behavior of these materials can be finely tuned by adjusting their composition and
microstructure. This guide provides a comparative analysis of their key magnetic properties,
supported by experimental data and detailed methodologies, to aid researchers and
professionals in materials selection and development.

Iron (Fe), nickel (Ni), and cobalt (Co) are the three primary ferromagnetic elements, each
exhibiting unique magnetic characteristics. When alloyed, they produce materials with a broad
spectrum of magnetic properties, often surpassing those of the constituent elements. These
alloys are broadly categorized into soft and hard magnetic materials, distinguished by their
coercivity—the resistance to demagnetization. Soft magnetic materials, such as iron-nickel
alloys, are easily magnetized and demagnetized, making them ideal for applications like
transformer cores and magnetic recording heads.[1] In contrast, hard magnetic materials,
which can include cobalt-based alloys, retain their magnetization and are used in permanent
magnets.

Comparative Analysis of Magnetic Properties

The magnetic properties of Fe-Ni-Co alloys are critically dependent on their composition. Key
parameters for comparison include saturation magnetization (Ms), coercivity (Hc), and
magnetic permeability (1). Saturation magnetization represents the maximum magnetic
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moment per unit volume that a material can achieve in a magnetic field. Coercivity is the
intensity of the applied magnetic field required to reduce the magnetization of a material to zero
after it has reached saturation. Permeability indicates the degree to which a material can be
magnetized in an external magnetic field.

Below are tables summarizing the magnetic properties of various Fe, Ni, and Co alloys based
on experimental data.

Table 1: Magnetic Properties of Iron-Nickel (Fe-Ni) Alloys

Saturation
Alloy Composition Magnetization Coercivity (Oe) Initial Permeability
(emulg)
45% Ni - 55% Fe (45 )
~160 Low High
Permalloy)
78.5% Ni - 21.5% Fe
~87 0.05-1.0 2,000 - 30,000
(Permalloy)
79% Ni - 16% Fe - 5%
~80 0.002 100,000 - 1,000,000
Mo (Supermalloy)
81% Ni - 17% Fe - 2%
Mo (Molybdenum ~87 Low Very High

Permalloy)

Note: The magnetic properties of Permalloy and Supermalloy are highly sensitive to heat
treatment and processing.[1][2]

Table 2: Magnetic Properties of Iron-Cobalt (Fe-Co) Alloys
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Saturation Magnetization

Alloy Composition Coercivity (Oe)
(emulg)

Fe70C030 ~240[3] 12 - 30[3]

Fe50Co050 ~235 Low

Fe40C060 ~220 ~64.1[4]

Fe30Co70 ~154[4] Low

Note: Fe-Co alloys generally exhibit high saturation magnetization, with a peak around 30-35%
cobalt content.[3][5]

Experimental Protocols

The characterization of magnetic properties is predominantly carried out using techniques such
as Vibrating Sample Magnetometry (VSM) and Superconducting Quantum Interference Device
(SQUID) magnetometry.[6][7] These methods allow for the precise measurement of a material's
magnetic moment as a function of an applied magnetic field, from which hysteresis loops and
key magnetic parameters can be derived.

Vibrating Sample Magnetometry (VSM) Experimental
Protocol

VSM is a widely used technique for characterizing the magnetic properties of materials.[8] The
following provides a generalized experimental protocol for measuring the magnetic hysteresis
loop of an alloy sample.

1. Sample Preparation:

e The alloy sample is typically prepared in a regular shape, such as a thin film, powder, or a
small solid piece.

e The mass and dimensions of the sample are accurately measured to enable the calculation
of magnetization from the measured magnetic moment.

e The sample is mounted on a non-magnetic sample holder.
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. Instrument Setup:

The VSM is calibrated using a standard reference material with a known magnetic moment,
such as a pure nickel sphere.[9]

The sample holder with the mounted sample is inserted into the VSM, positioned between
the poles of an electromagnet.

The temperature of the sample environment is set and stabilized, if temperature-dependent
measurements are required.

. Measurement Procedure:
The sample is subjected to a sinusoidal vibration of a fixed frequency and amplitude.

An external magnetic field is applied by the electromagnet and is swept from a maximum
positive value, through zero, to a maximum negative value, and back to the maximum
positive value to trace the complete hysteresis loop.

The vibrating magnetic sample induces a voltage in a set of pick-up coils, which is
proportional to the magnetic moment of the sample.[10]

The induced voltage is measured by a lock-in amplifier, which is phase-locked to the sample
vibration.

The magnetic moment is recorded as a function of the applied magnetic field.
. Data Analysis:

The raw data of magnetic moment versus applied magnetic field is plotted to generate the
hysteresis loop.

From the hysteresis loop, key parameters are extracted:

o Saturation Magnetization (Ms): The maximum magnetic moment achieved at high applied
fields.
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o Remanent Magnetization (Mr): The magnetization remaining when the applied field is
reduced to zero.

o Coercivity (Hc): The reverse magnetic field required to bring the magnetization to zero.

Visualizing Relationships and Workflows

Diagrams created using Graphviz can effectively illustrate the relationships between alloy
composition, processing, and magnetic properties, as well as experimental workflows.
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Influence of elemental composition on key magnetic properties.
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Experimental workflow for Vibrating Sample Magnetometry (VSM).
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In conclusion, the magnetic properties of iron, nickel, and cobalt alloys are highly tunable and
offer a wide range of performance characteristics. The selection of a specific alloy composition
and the control of its microstructure through processing are critical for achieving the desired
magnetic behavior for a given application. The experimental techniques outlined provide the
means to accurately characterize these properties, enabling further advancements in the
development of magnetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Permalloy - Wikipedia [en.wikipedia.org]
. Magnetic alloys [softmagneticalloy.com]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

1
2
3
4
e 5. scispace.com [scispace.com]
6. lakeshore.com [lakeshore.com]
7. iris.unito.it [iris.unito.it]
8. stanfordmagnets.com [stanfordmagnets.com]
9. nvlpubs.nist.gov [nvlpubs.nist.gov]
¢ 10. magnetism.eu [magnetism.eu]

 To cite this document: BenchChem. [A Comparative Review of the Magnetic Properties of
Iron, Nickel, and Cobalt Alloys]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15419279#a-review-of-magnetic-properties-of-iron-
nickel-and-cobalt-alloys]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15419279?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Permalloy
https://www.softmagneticalloy.com/magnetic_alloys.html
https://www.researchgate.net/figure/Saturation-magnetization-M-s-versus-composition-of-Co-at-for-the-Fe-1Ax-Co-x_fig7_257973850
https://www.researchgate.net/publication/305313701_Structural_Analysis_and_Magnetic_Properties_of_FeCo_Alloys_Obtained_by_Mechanical_Alloying
https://scispace.com/pdf/structural-analysis-and-magnetic-properties-of-feco-alloys-1jobufe120.pdf
https://www.lakeshore.com/docs/default-source/product-downloads/literature/magneticsmagazine_magnetometerymeasurements.pdf?sfvrsn=3b5db593_1
https://iris.unito.it/retrieve/e27ce42f-824f-2581-e053-d805fe0acbaa/Visualization%20and%20Other%20Characterization%20Techniques%20for%20the%20Application%20in%20the%20Materials%20Science%20and%20Biomedicine_AperTO.pdf
https://www.stanfordmagnets.com/an-introduction-to-vibrating-sample-magnetometer.html
https://nvlpubs.nist.gov/nistpubs/jres/70C/jresv70Cn4p255_A1b.pdf
https://magnetism.eu/esm/2019/practical/VSM_practical.pdf
https://www.benchchem.com/product/b15419279#a-review-of-magnetic-properties-of-iron-nickel-and-cobalt-alloys
https://www.benchchem.com/product/b15419279#a-review-of-magnetic-properties-of-iron-nickel-and-cobalt-alloys
https://www.benchchem.com/product/b15419279#a-review-of-magnetic-properties-of-iron-nickel-and-cobalt-alloys
https://www.benchchem.com/product/b15419279#a-review-of-magnetic-properties-of-iron-nickel-and-cobalt-alloys
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15419279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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